Cas no 2137670-00-7 (5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol)

5-(1-Methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol is a heterocyclic compound featuring both imidazole and tetrahydropyridine moieties, offering versatile reactivity for pharmaceutical and chemical synthesis applications. Its structural framework is particularly valuable in medicinal chemistry, serving as a key intermediate for the development of bioactive molecules. The presence of the hydroxyl group at the 3-position enhances its potential for further functionalization, while the imidazole ring contributes to ligand-binding interactions in biological systems. This compound exhibits favorable solubility and stability under standard conditions, making it suitable for diverse synthetic pathways. Its well-defined stereochemistry also allows for precise control in stereoselective reactions.
5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol structure
2137670-00-7 structure
Product Name:5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
CAS No:2137670-00-7
MF:C9H13N3O
MW:179.219021558762
CID:6594807
PubChem ID:165459204
Update Time:2025-05-21

5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
    • 2137670-00-7
    • EN300-742662
    • Inchi: 1S/C9H13N3O/c1-12-5-9(11-6-12)7-2-8(13)4-10-3-7/h2,5-6,8,10,13H,3-4H2,1H3
    • InChI Key: BOYPLLWJZZYFGI-UHFFFAOYSA-N
    • SMILES: OC1C=C(C2=CN(C)C=N2)CNC1

Computed Properties

  • Exact Mass: 179.105862047g/mol
  • Monoisotopic Mass: 179.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 50.1Ų

5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-742662-1.0g
5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2137670-00-7 95%
1.0g
$2186.0 2024-05-24
Enamine
EN300-742662-0.05g
5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2137670-00-7 95%
0.05g
$1836.0 2024-05-24
Enamine
EN300-742662-0.1g
5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2137670-00-7 95%
0.1g
$1923.0 2024-05-24
Enamine
EN300-742662-0.25g
5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2137670-00-7 95%
0.25g
$2011.0 2024-05-24
Enamine
EN300-742662-0.5g
5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2137670-00-7 95%
0.5g
$2098.0 2024-05-24
Enamine
EN300-742662-2.5g
5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2137670-00-7 95%
2.5g
$4286.0 2024-05-24
Enamine
EN300-742662-5.0g
5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2137670-00-7 95%
5.0g
$6339.0 2024-05-24
Enamine
EN300-742662-10.0g
5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
2137670-00-7 95%
10.0g
$9400.0 2024-05-24

Additional information on 5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol

Exploring the Potential of 5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137670-00-7) in Modern Research

The compound 5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137670-00-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. With the growing interest in imidazole derivatives and their role in drug discovery, this compound stands out as a promising candidate for further investigation. Researchers are particularly intrigued by its tetrahydropyridine scaffold, which is known for its versatility in medicinal chemistry.

One of the key reasons behind the rising popularity of 5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol is its potential to address current challenges in neurological disorders and inflammatory diseases. The compound's imidazole ring and hydroxyl group contribute to its ability to interact with various biological targets, making it a subject of interest for drug development. Recent studies have explored its pharmacokinetic properties, shedding light on its bioavailability and metabolic stability.

In the context of AI-driven drug discovery, CAS No. 2137670-00-7 has been identified as a potential lead compound for virtual screening and molecular docking studies. The integration of machine learning algorithms has accelerated the identification of its binding affinities with specific proteins, opening new avenues for precision medicine. This aligns with the broader trend of leveraging computational chemistry to optimize drug candidates and reduce development timelines.

Another area of interest is the compound's role in green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, researchers are exploring efficient and scalable methods to produce 5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol with minimal waste. This focus on sustainability resonates with the global push for eco-friendly pharmaceuticals and aligns with the United Nations' Sustainable Development Goals (SDGs).

From a commercial perspective, the demand for specialty chemicals like CAS No. 2137670-00-7 is on the rise, driven by advancements in personalized medicine and biologics. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support academic and industrial projects. Its potential applications in cancer research and immunotherapy further underscore its value in the market.

Despite its promise, challenges remain in fully understanding the mechanism of action of 5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol. Ongoing research aims to elucidate its interactions with enzyme targets and receptor proteins, which could pave the way for novel therapeutic strategies. Collaborative efforts between academia and industry are essential to unlock its full potential.

In conclusion, 5-(1-methyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137670-00-7) represents a fascinating area of study at the intersection of medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications and alignment with contemporary research trends make it a compound worth watching in the coming years.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd